Cas no 1152-62-1 (Z-Met-OH)

• Product Name: Z-Met-OH
• CAS No: 1152-62-1
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• MDL: MFCD00065124
• CID: 40931
• PubChem ID: 24869527
• Update Time: 2025-04-18

Z-Met-OH Chemical and Physical Properties

Names and Identifiers

• Cbz-L-Methionine
• N-carbobenzyloxy-L-methionine
• N-cbz-L-methionine crystalline
• Z-Met-OH
• N-Carbobenzoxy-L-methionine
• CBZ-L-Methionine-OH
• N-Cbz-L-methionine
• N-Benzyloxycarbonyl-L-methionine~Z-Met-OH
• Z-L-Methionine
• Benzyloxycarbonyl-L-methionine
• N-ALPHA-CARBOBENZOXY-L-METHIONINE
• (S)-N-benzyloxycarbonylmethionine
• Cbz-L-Met-OH
• N-(benzyloxycarbonyl)-L-methionine
• N-benzyloxycarbonyl-DL-methionine
• N-Benzyloxycarbonyl-L-methionine
• N-Carbobenzyloxy-L-methionine,Z-Met-O
• N-CBZ-L-MET-OH
• N-Cbz-methionine
• Z-L-MET-OH
• Z-METHIONINE
• CBZ-MET-OH
• FPKHNNQXKZMOJJ-NSHDSACASA-N
• N-[(benzyloxy)carbonyl]-L-methionine
• L-Methionine, N-[(phenylmethoxy)carbonyl]-
• (2S)-4-methylsulfanyl-2-(phenylmethoxycarbonylamino)butanoic acid
• N-Cbz methionine
• (S)-Cbz methionine
• N-[(Benzyloxy)carbonyl](methyl)homocysteine #
• N-B
• MLS
• A803399
• (2S)-2-{[(benzyloxy)carbonyl]amino}-4-(methylsulfanyl)butanoic acid
• MFCD00065124
• CHEMBL1713556
• N-ALPHA-BENZYLOXYCARBONYL-L-METHIONINE
• ((Benzyloxy)carbonyl)-L-methionine
• Q-101650
• (2S)-2-(benzyloxycarbonylamino)-4-methylsulfanyl-butanoic acid;N-Cbz-L-Methionine
• SMR000131860
• DTXSID901306173
• N-{[(Phenylmethyl)oxy]carbonyl}-L-methionine
• AKOS015923286
• MLS000521452
• CCG-114114
• CS-W014002
• N-Benzyloxycarbonyl methionine
• Z-Met-OH, puriss., >=99.0% (T)
• Z-L-Methionine, 97%
• NS00045959
• J-300199
• HY-W013286
• SR-01000084222
• AKOS001661703
• HMS2453O15
• (S)-2-(benzyloxycarbonylamino)-4-(methylthio)butanoic acid
• AS-35009
• AM81984
• SCHEMBL1157282
• NCGC00245950-01
• N-[(Phenylmethoxy)carbonyl]-L-methionine
• 1152-62-1
• SR-01000084222-1
• EN300-5014673
• BBL012095
• STK730616

• MDL： MFCD00065124
• Inchi： 1S/C13H17NO4S/c1-19-8-7-11(12(15)16)14-13(17)18-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,14,17)(H,15,16)/t11-/m0/s1
• InChI Key： FPKHNNQXKZMOJJ-NSHDSACASA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1
• BRN： 2058696

Computed Properties

• Exact Mass: 283.08800
• Monoisotopic Mass: 283.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: White powder crystallization
• Density: 1.2530
• Melting Point: 67.0 to 70.0 deg-C
• Boiling Point: 504.7℃ at 760 mmHg
• Flash Point: 259℃
• Refractive Index: -26 ° (C=1, MeOH)
• PSA: 100.93000
• LogP: 2.51000
• Specific Rotation: -18.5 º (c=2.4 in 95% EtOH)
• Optical Activity: [α]25/D −18.5°, c = 2.4 in 95% ethanol
• Solubility: Insoluble

Z-Met-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R20/21/22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters